Cas no 1252906-54-9 (2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide)

2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide is a thienopyrimidine-based compound featuring a sulfanylacetamide linker and a 4-methoxybenzyl substituent. Its molecular structure combines a pyrimidine core with a thiophene ring, offering potential reactivity for pharmaceutical or agrochemical applications. The presence of the ethyl and oxo groups at the 3- and 4-positions enhances stability, while the sulfanylacetamide moiety provides versatility for further functionalization. The 4-methoxyphenylmethyl group may influence solubility and bioavailability. This compound is of interest in medicinal chemistry due to its scaffold’s resemblance to biologically active heterocycles, suggesting utility as an intermediate in drug discovery or as a candidate for bioactivity screening.

2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide structure

1252906-54-9 structure

Product Name:2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide

CAS No:1252906-54-9

MF:C₁₈H₁₉N₃O₃S₂

MW:389.491761445999

CID:5459968

Update Time:2025-05-19

2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-methoxybenzyl)acetamide
- STL028707
- 2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-[(4-methoxyphenyl)methyl]acetamide
- 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide
- Acetamide, 2-[(3-ethyl-3,4-dihydro-4-oxothieno[3,2-d]pyrimidin-2-yl)thio]-N-[(4-methoxyphenyl)methyl]-
- Inchi： 1S/C18H19N3O3S2/c1-3-21-17(23)16-14(8-9-25-16)20-18(21)26-11-15(22)19-10-12-4-6-13(24-2)7-5-12/h4-9H,3,10-11H2,1-2H3,(H,19,22)
- InChI Key： UVDYQBUYCCAMBF-UHFFFAOYSA-N
- SMILES： S(CC(NCC1C=CC(=CC=1)OC)=O)C1=NC2C=CSC=2C(N1CC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 550
XLogP3: 3
Topological Polar Surface Area: 125

2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6609-0267-2μmol	2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide	1252906-54-9	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-0267-5μmol	2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide	1252906-54-9	5μmol	$63.0	2023-09-07
Life Chemicals	F6609-0267-10μmol	2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide	1252906-54-9	10μmol	$69.0	2023-09-07
Life Chemicals	F6609-0267-20μmol	2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide	1252906-54-9	20μmol	$79.0	2023-09-07
Life Chemicals	F6609-0267-1mg	2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide	1252906-54-9	1mg	$54.0	2023-09-07
Life Chemicals	F6609-0267-2mg	2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide	1252906-54-9	2mg	$59.0	2023-09-07
Life Chemicals	F6609-0267-3mg	2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide	1252906-54-9	3mg	$63.0	2023-09-07
Life Chemicals	F6609-0267-4mg	2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide	1252906-54-9	4mg	$66.0	2023-09-07
Life Chemicals	F6609-0267-5mg	2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide	1252906-54-9	5mg	$69.0	2023-09-07
Life Chemicals	F6609-0267-10mg	2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide	1252906-54-9	10mg	$79.0	2023-09-07

2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide

Introduction to 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide (CAS No. 1252906-54-9)

2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide (CAS No. 1252906-54-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thienopyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a thiophene ring fused with a pyrimidine moiety, which is further functionalized with sulfanyl and acetylamide groups. Such structural features make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide exhibits a high degree of complexity, which is reflected in its intricate synthesis pathway. The presence of the thieno[3,2-d]pyrimidine core suggests potential interactions with biological targets such as enzymes and receptors. This compound has been studied for its pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory applications. The 4-methoxyphenyl moiety further enhances its pharmacokinetic profile by contributing to metabolic stability and bioavailability.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their broad spectrum of biological activities. Thienopyrimidine derivatives, in particular, have been extensively explored for their role in modulating various cellular processes. The sulfanyl group in the molecule is known to enhance binding affinity to biological targets by forming hydrogen bonds and other non-covalent interactions. This feature makes 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(4-methoxyphenyl)methyl]acetamide a valuable scaffold for designing novel therapeutic agents.

The synthesis of this compound involves multiple steps, including cyclization reactions and functional group transformations. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the core thienopyrimidine scaffold. The introduction of the sulfanyl group and the acetylamide moiety requires precise control over reaction conditions to ensure high yield and purity. These synthetic challenges highlight the importance of innovative approaches in medicinal chemistry for developing complex molecules like this one.

The pharmacological evaluation of 2-(3-Ethyl-4-Oxo-3H,4H-Pyrimidin-)-(Sulfanyl)-N-[(P-MeO))Acetamide (CAS No. 125290654-9) has revealed promising results in preclinical studies. The compound demonstrates selective inhibition of key enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its interaction with bacterial enzymes has shown efficacy against certain resistant strains, underscoring its antimicrobial potential.

The structural diversity of this molecule allows for further modifications to optimize its pharmacological properties. By incorporating different substituents or altering the functional groups, researchers can fine-tune the activity profile of 2-(3-Ethyl-4-Oxo-3H,4H-Pyrimidin-)-(Sulfanyl)-N-[(P-MeO))Acetamide (CAS No. 125290654-9), enhancing its therapeutic efficacy while minimizing side effects. This flexibility is crucial in drug development, where achieving the right balance between potency and safety is paramount.

The use of computational methods such as molecular docking and virtual screening has accelerated the discovery process for novel drug candidates like this one. These techniques allow researchers to predict binding affinities and identify potential interactions between the compound and biological targets with high precision. By leveraging these computational tools alongside traditional experimental approaches, scientists can efficiently explore the pharmacological potential of complex molecules.

In conclusion, 2-(3-Ethyl strong > - 4-Oxo strong > - 3H strong > , 4H strong > - Thieno[ strong > em > sub > sup > em > sub > sup > em > sub > sup > em > sub > sup > em > sub > sup > d strong > em > sub > sup > Pyrimidin em > em > sub > sup > - em >(Sulfanyl) - N - [ left-bracket[ left-bracket(P-MeO) right-bracket)Acetamide (CAS No. 125290654-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it holds great promise for addressing various medical conditions and improving patient outcomes.